Cas no 882689-55-6 (4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide)

• Product Name: 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide
• CAS No: 882689-55-6
• MF: C₆H₁₀BrN₃O₂S
• MW: 268.131498813629
• MDL: MFCD26395429
• CID: 639184
• PubChem ID: 59446687
• Update Time: 2025-06-08

4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-sulfonamide, 4-bromo-N,N,3-trimethyl-
• 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide
• 4-bromo-N,N,3-trimethylpyrazole-1-sulfonamide
• KLSILQNUUTWHOG-UHFFFAOYSA-N
• 4-Bromo-3-methyl-pyrazole-1-sulphonic acid dimethylamide
• 4-bromo-3-methyl-pyrazole-1-sulfonic acid dimethylamide
• DTXSID80732079
• SY294163
• SCHEMBL114317
• 882689-55-6
• MFCD26395429
• E86314

• MDL： MFCD26395429
• Inchi： 1S/C6H10BrN3O2S/c1-5-6(7)4-10(8-5)13(11,12)9(2)3/h4H,1-3H3
• InChI Key： KLSILQNUUTWHOG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 266.96771g/mol
• Monoisotopic Mass: 266.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide

Comprehensive Overview of 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide (CAS No. 882689-55-6)

4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide (CAS No. 882689-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the sulfonamide class, which is widely recognized for its diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents. Its molecular structure, featuring a pyrazole ring and a bromine substituent, offers versatility in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide has surged, driven by advancements in precision medicine and green chemistry. The compound’s role in heterocyclic synthesis aligns with the growing trend of sustainable chemical processes, a topic frequently searched in academic and industrial circles. Its CAS No. 882689-55-6 is often referenced in patents related to bioactive molecules, highlighting its importance in modern research.

One of the key advantages of 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide is its stability under various reaction conditions, making it a reliable candidate for multi-step synthesis. This property is critical for laboratories focusing on high-throughput screening and molecular optimization. Additionally, its compatibility with catalyzed cross-coupling reactions has been explored in peer-reviewed studies, addressing common queries about efficient brominated intermediates in organic chemistry forums.

The compound’s relevance extends to material science, where its derivatives are investigated for functional coatings and electronic materials. Searches for pyrazole-based materials have increased, reflecting industry interest in novel polymers and conductive additives. Furthermore, its low toxicity profile (as documented in preliminary studies) makes it a preferable choice for environmentally friendly formulations, a hot topic in regulatory discussions.

From a commercial perspective, CAS No. 882689-55-6 is listed by major chemical suppliers as a research-grade chemical, often accompanied by detailed spectral data (e.g., NMR, HPLC). This transparency supports its adoption in quality-controlled applications, another frequently searched term among procurement specialists. Its synthesis scalability is also under evaluation to meet the needs of large-scale production, a priority for industrial biotechnology ventures.

In conclusion, 4-bromo-N,N,3-trimethyl-1H-pyrazole-1-sulfonamide represents a multifaceted compound with expanding applications across life sciences and advanced materials. Its CAS No. 882689-55-6 serves as a gateway for researchers exploring next-generation sulfonamides and their derivatives. As innovation in custom synthesis accelerates, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development and sustainable chemistry.